Cas no 31335-41-8 (Methanesulfonothioicacid, 1,1-dichloro-, S-(trichloromethyl) ester)

Methanesulfonothioicacid, 1,1-dichloro-, S-(trichloromethyl) ester structure
31335-41-8 structure
Product Name:Methanesulfonothioicacid, 1,1-dichloro-, S-(trichloromethyl) ester
CAS No:31335-41-8
MF:C2HCl5O2S2
MW:298.423133611679
CID:312086
PubChem ID:207984
Update Time:2025-04-19

Methanesulfonothioicacid, 1,1-dichloro-, S-(trichloromethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonothioicacid, 1,1-dichloro-, S-(trichloromethyl) ester
    • trichloro(dichloromethylsulfonylsulfanyl)methane
    • S-(Trichloromethyl) dichloromethanesulfonothioate
    • DTXSID40185264
    • Trichlormethylester kyseliny dichlormethanthiosulfonove
    • Trichlormethylester kyseliny dichlormethanthiosulfonove [Czech]
    • Methanethiosulfonic acid, dichloro-, S-trichloromethyl ester
    • Sulfone, dichloromethyl trichloromethylthio
    • BRN 1870184
    • 31335-41-8
    • Inchi: 1S/C2HCl5O2S2/c3-1(4)11(8,9)10-2(5,6)7/h1H
    • InChI Key: RTGLSHVKDMQCCC-UHFFFAOYSA-N
    • SMILES: ClC(S(=O)(=O)SC(Cl)(Cl)Cl)Cl

Computed Properties

  • Exact Mass: 295.78633
  • Monoisotopic Mass: 295.786
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Density: 1.8192 (estimate)
  • Boiling Point: 290.6°Cat760mmHg
  • Flash Point: 129.5°C
  • Refractive Index: 1.594
  • PSA: 34.14
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